Cas no 136656-76-3 ((2S)-1-(tert-butoxy)propan-2-ol)

(2S)-1-(tert-butoxy)propan-2-ol structure
136656-76-3 structure
Product Name:(2S)-1-(tert-butoxy)propan-2-ol
CAS No:136656-76-3
MF:C7H16O2
MW:132.200742721558
CID:901297
PubChem ID:41097558
Update Time:2026-04-29

(2S)-1-(tert-butoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(tert-Butoxy)propan-2-ol
    • (2S)-1-tert-butoxypropan-2-ol
    • (2S)-1-[(2-methylpropan-2-yl)oxy]-2-propanol
    • (S)-1-tert-butoxy-2-propanol
    • (S)-tert-butoxy-2-propanol
    • A807106
    • AG-D-74595
    • CTK4C0405
    • (2S)-1-(tert-butoxy)propan-2-ol
    • Inchi: InChI=1S/C7H16O2/c1-6(8)5-9-7(2,3)4/h6,8H,5H2,1-4H3/t6-/m0/s1
    • InChI Key: GQCZPFJGIXHZMB-LURJTMIESA-N
    • SMILES: C[C@@H](COC(C)(C)C)O

Computed Properties

  • Exact Mass: 132.11508
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 73.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.8

Experimental Properties

  • PSA: 29.46

(2S)-1-(tert-butoxy)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1858342-0.05g
(2S)-1-(tert-butoxy)propan-2-ol
136656-76-3 95%
0.05g
$205.0 2023-09-18
Enamine
EN300-1858342-0.1g
(2S)-1-(tert-butoxy)propan-2-ol
136656-76-3 95%
0.1g
$306.0 2023-09-18
Enamine
EN300-1858342-0.25g
(2S)-1-(tert-butoxy)propan-2-ol
136656-76-3 95%
0.25g
$438.0 2023-09-18
Enamine
EN300-1858342-0.5g
(2S)-1-(tert-butoxy)propan-2-ol
136656-76-3 95%
0.5g
$691.0 2023-09-18
Enamine
EN300-1858342-1.0g
(2S)-1-(tert-butoxy)propan-2-ol
136656-76-3 95%
1g
$884.0 2023-06-01
Enamine
EN300-1858342-2.5g
(2S)-1-(tert-butoxy)propan-2-ol
136656-76-3 95%
2.5g
$1735.0 2023-09-18
Enamine
EN300-1858342-5.0g
(2S)-1-(tert-butoxy)propan-2-ol
136656-76-3 95%
5g
$2566.0 2023-06-01
Enamine
EN300-1858342-10.0g
(2S)-1-(tert-butoxy)propan-2-ol
136656-76-3 95%
10g
$3807.0 2023-06-01
Enamine
EN300-1858342-1g
(2S)-1-(tert-butoxy)propan-2-ol
136656-76-3 95%
1g
$884.0 2023-09-18
Enamine
EN300-1858342-5g
(2S)-1-(tert-butoxy)propan-2-ol
136656-76-3 95%
5g
$2566.0 2023-09-18
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